N-(1-Benzyl-2-oxopiperidin-3-yl)-2-(3-formylphenoxy)acetamide

• IUPAC Name: N-(1-benzyl-2-oxopiperidin-3-yl)-2-(3-formylphenoxy)acetamide
• InChI: InChI=1S/C21H22N2O4/c24-14-17-8-4-9-18(12-17)27-15-20(25)22-19-10-5-11-23(21(19)26)13-16-6-2-1-3-7-16/h1-4,6-9,12,14,19H,5,10-11,13,15H2,(H,22,25)
• InChI Key: ANYAFSZUFGWERL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=CC=CC=C2)NC(=O)COC3=CC=CC(=C3)C=O
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

N-(1-Benzyl-2-oxopiperidin-3-yl)-2-(3-formylphenoxy)acetamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as BOPA and is a member of the piperidinone family of compounds. BOPA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of BOPA is not fully understood, but it is thought to involve the modulation of various signaling pathways in the body. BOPA has been shown to interact with a variety of receptors and enzymes, including GABA receptors, adrenergic receptors, and cyclooxygenase enzymes.
Biochemical and Physiological Effects:
BOPA has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure, and the activation of immune cells. This compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BOPA in lab experiments is its versatility. This compound has been shown to have a wide range of effects on various systems in the body, making it a valuable tool for researchers in a variety of fields. However, one limitation of using BOPA is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving BOPA. One area of interest is the development of new therapeutic agents based on the structure of BOPA. Another potential direction is the study of the long-term effects of BOPA on various systems in the body. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

BOPA can be synthesized using a variety of methods, including the reaction of 1-benzyl-3-piperidinone with 3-formylphenylacetic acid. This reaction is typically carried out in the presence of a catalyst, such as sodium methoxide or potassium carbonate. The resulting product is then purified using standard chromatographic techniques.

Scientific Research Applications

BOPA has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. This compound has been shown to have a wide range of effects on these systems, including the modulation of neurotransmitter release, the regulation of blood pressure, and the activation of immune cells.